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Compound of Interest

Compound Name: obsidian

Cat. No.: B1174111

For researchers, scientists, and drug development professionals, the unique properties of
obsidian, a naturally occurring volcanic glass, can be of significant interest. However, its
handling requires stringent safety protocols to mitigate potential hazards. This guide provides
essential safety and logistical information, including operational and disposal plans, to ensure
the well-being of laboratory personnel.

The primary hazards associated with obsidian are physical, stemming from its extremely sharp
edges and the potential for inhalation of fine dust when cut, ground, or fractured.[1][2]
Adherence to proper personal protective equipment (PPE) and handling procedures is
paramount to prevent injuries and respiratory irritation.

Hazard Analysis and Personal Protective Equipment

A thorough risk assessment should be conducted before any procedure involving obsidian.
The primary risks include deep lacerations from sharp fragments and respiratory tract irritation
from airborne particles.[1][2] While obsidian itself is not classified as a carcinogen, the dust it
generates is considered a "Particulate Not Otherwise Regulated (PNOR)," with established
occupational exposure limits.[1]

Table 1: Occupational Exposure Limits for Particulates Not Otherwise Regulated (PNOR)
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Exposure Limit (Total Exposure Limit
Regulatory Body ] .
Dust) (Respirable Fraction)
OSHA (PEL) 15 mg/m3 (TWA) 5 mg/m3 (TWA)
NIOSH (REL) 15 mg/m3 (TWA) 5 mg/m3 (TWA)

Data sourced from NIST
Safety Data Sheet for Obsidian
Rock.[1]

TWA: Time-Weighted Average

over an 8-hour workday.

Based on these hazards, the following PPE is mandatory when handling obsidian, particularly
when performing operations that may generate dust or sharp fragments:

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Obsidian
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Body Part Recommended PPE Rationale
Protects against flying particles
Splash-resistant safety and dust that can cause
Eyes/Face ) ] o
goggles with a face shield irritation or severe eye
damage.[1]
Cut-resistant gloves (e.qg., )
) ) Prevents deep lacerations from
Hands Kevlar®) or chemical-resistant

gloves

extremely sharp edges.[2][3]

Respiratory

NIOSH-approved respirator

Required if the work generates
dust (e.qg., cutting, grinding) to
prevent inhalation of fine
particles. A respiratory
protection program that meets
OSHA 29 CFR 1910.134
should be followed.[1][4]

Laboratory coat or other

Protects the skin from sharp

fragments and dust. The

Body ] ) selection should be based on
protective clothing -~ )
the specific task and risks
involved.[1]
Standard laboratory practice to
Feet Closed-toe shoes protect against falling objects

and spills.

Operational Protocol for Handling Obsidian

A systematic approach is crucial for safely handling obsidian in a laboratory setting. The

following step-by-step protocol outlines the key stages from preparation to disposal.

Experimental Workflow for Safe Obsidian Handling
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1. Preparation

Gesignate & Prepare Work Area

\

Don Appropriate PPE

2. Handling‘%( Processing

E—!andle with Care (Avoid Direct Contacta

\

Grocess in Ventilated Area (if applicableD

3. Decontamindtion & Cleanup

Wet-Wipe Surfaces

\

[HEPA Vacuum if Necessara

4. Waste Disposal

Glace Sharp Fragments in Sharps Containea

Gag Contaminated Materials]

Gispose as per Institutional Guidelines]

5. Post—%;landling

Doff PPE

\

G\Iash Hands Thoroughla

Click to download full resolution via product page

Caption: Workflow for the safe handling of obsidian in a laboratory setting.
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Detailed Methodologies:

e Preparation:

[¢]

Designate a specific work area for handling obsidian.

Ensure the area is clean and free of clutter.

[¢]

[e]

If any processing that creates dust is to be performed, ensure a local exhaust ventilation
system is in place and functioning correctly.[1]

[e]

Before handling the material, all personnel must don the appropriate PPE as outlined in
Table 2.

» Handling and Processing:
o Always handle obsidian with care, being mindful of its sharp edges.[2]
o Use forceps or other tools to manipulate smaller pieces whenever possible.

o If cutting, grinding, or any other mechanical processing is necessary, it should be
performed in a well-ventilated area, preferably within a fume hood or using a wet-cutting
method to minimize dust generation.[5]

e Decontamination and Cleanup:
o After handling, decontaminate the work surface.
o Use a wet-wiping method to clean surfaces to avoid making dust airborne.

o If a significant amount of dust has been generated, use a HEPA-filtered vacuum for
cleanup.[6] Do not use dry sweeping.

e Waste Disposal:

o All sharp obsidian fragments must be disposed of in a designated sharps container to
prevent injury to custodial staff.
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o Contaminated materials, such as wipes and used PPE, should be placed in a sealed bag.

o Dispose of all waste in accordance with your institution's hazardous waste disposal
guidelines.

o Post-Handling:
o After completing the work and cleanup, carefully remove PPE.
o Wash hands thoroughly with soap and water.
Emergency Procedures
In the event of an incident, the following procedures should be followed:

e Cuts and Lacerations: Apply direct pressure to the wound and seek immediate medical
attention. Due to the sharpness of obsidian, cuts can be deeper than they appear.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes at an eyewash station and seek medical attention.[1]

« Inhalation: If dust is inhaled and respiratory irritation occurs, move to an area with fresh air. If
symptoms persist, seek medical attention.[4]

By implementing these safety measures and operational plans, researchers can safely work
with obsidian while minimizing the risk of injury and exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-obsidian]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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